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Introduction

Epofolate (BMS-753493) was a novel, investigational chemotherapeutic agent designed for
targeted delivery to cancer cells. It represented a thoughtful approach to enhancing the
therapeutic index of a potent cytotoxic agent by leveraging a key biological feature of many
cancers: the overexpression of folate receptor alpha (FRa). This guide provides a
comprehensive technical overview of epofolate, from its molecular design and mechanism of
action to the clinical trial findings that ultimately defined its developmental path.

Core Concept: Folate Receptor-Targeted Drug
Delivery

Epofolate is a conjugate of folic acid and the epothilone analog BMS-748285.[1] The scientific
rationale for this design is based on the high overexpression of FRa in a variety of solid tumors,
including ovarian, renal, and breast cancers, while its expression in normal tissues is limited.[1]
This differential expression provides a therapeutic window for targeted drug delivery.
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The intended mechanism of action begins with the binding of the folate component of
epofolate to FRa on the surface of cancer cells. This binding triggers receptor-mediated
endocytosis, internalizing the drug into the cell. Inside the cell, the cytotoxic epothilone analog,
BMS-748285, is released.

Epofolate's Mechanism of Action.

The Cytotoxic Payload: An Epothilone Analog

The cytotoxic component of epofolate, BMS-748285, is an analog of epothilones, a class of
microtubule-stabilizing agents. By binding to tubulin, epothilones promote the polymerization of
tubulin into microtubules and inhibit their depolymerization. This disruption of microtubule
dynamics leads to cell cycle arrest at the G2/M phase and, ultimately, apoptosis.

While the primary mechanism of epothilones is microtubule stabilization, preclinical studies on
other novel epothilone analogs suggest a broader impact on cellular signaling. These studies
indicate potential effects on pathways involving Racl GTPase, PAK1, p38, ERK, and Akt,
which are crucial for cell motility, growth, and survival.[2]

Signaling Pathways Affected by Epothilone Analogs.

Clinical Development and Trial Results

Epofolate was investigated in two parallel multi-institutional first-in-human Phase I/lla studies
in patients with advanced solid tumors. The primary objectives of these studies were to
determine the maximum tolerated dose (MTD), safety, and pharmacokinetics of epofolate.

Study Design and Patient Population

The clinical trials (including NCT00546247) enrolled patients with advanced, progressive solid
tumors for whom standard therapy was not available. A key inclusion criterion was the
availability of tumor tissue for analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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